Cas no 1171125-32-8 (4-Chloro-5-isopropyl-1h-imidazole-2-carboxylic acid)

• Product Name: 4-Chloro-5-isopropyl-1h-imidazole-2-carboxylic acid
• CAS No: 1171125-32-8
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• MDL: MFCD20660742
• CID: 4823788
• Update Time: 2026-02-27

4-Chloro-5-isopropyl-1h-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-isopropyl-1h-imidazole-2-carboxylic acid
• 4-chloro-5-propan-2-yl-1H-imidazole-2-carboxylic acid
• 4-chloro-5-(propan-2-yl)-1H-imidazole-2-carboxylic acid

• MDL： MFCD20660742
• Inchi： 1S/C7H9ClN2O2/c1-3(2)4-5(8)10-6(9-4)7(11)12/h3H,1-2H3,(H,9,10)(H,11,12)
• InChI Key： QYRXSXBNUBQLHE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)C)NC(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 2
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Chloro-5-isopropyl-1h-imidazole-2-carboxylic acid

Comprehensive Overview of 4-Chloro-5-isopropyl-1H-imidazole-2-carboxylic acid (CAS No. 1171125-32-8)

4-Chloro-5-isopropyl-1H-imidazole-2-carboxylic acid (CAS No. 1171125-32-8) is a specialized organic compound belonging to the imidazole family, a class of heterocyclic compounds widely recognized for their significance in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique chloro and isopropyl substituents, has garnered attention in recent years due to its potential applications in drug discovery and chemical synthesis. Researchers and industry professionals frequently search for terms like "imidazole derivatives synthesis", "4-Chloro-5-isopropyl-1H-imidazole-2-carboxylic acid uses", and "CAS 1171125-32-8 suppliers", reflecting its growing relevance in scientific and industrial circles.

The molecular structure of 4-Chloro-5-isopropyl-1H-imidazole-2-carboxylic acid features a five-membered imidazole ring with a carboxylic acid functional group at the 2-position, a chloro substituent at the 4-position, and an isopropyl group at the 5-position. This arrangement imparts distinct chemical properties, making it a versatile intermediate in organic synthesis. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of such compounds, with searches like "eco-friendly imidazole synthesis" and "green chemistry in heterocyclic compounds" becoming increasingly popular.

In the pharmaceutical sector, 4-Chloro-5-isopropyl-1H-imidazole-2-carboxylic acid is explored as a building block for bioactive molecules. Its structural motifs are found in compounds targeting enzyme inhibition and receptor modulation, aligning with the rising demand for precision medicine and personalized therapeutics. Queries such as "imidazole-based drug candidates" and "CAS 1171125-32-8 in medicinal chemistry" highlight its potential in drug development pipelines. Additionally, its role in agrochemical research is underscored by searches for "imidazole derivatives in crop protection" and "herbicide intermediates".

From a synthetic chemistry perspective, this compound serves as a precursor for more complex heterocyclic systems. Its reactivity, particularly at the carboxylic acid and chloro sites, enables diverse transformations, including amide coupling, nucleophilic substitution, and cyclization reactions. Laboratories focusing on high-throughput screening and combinatorial chemistry often seek information on "imidazole-2-carboxylic acid derivatives" and "CAS 1171125-32-8 reactivity" to streamline their workflows.

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In conclusion, 4-Chloro-5-isopropyl-1H-imidazole-2-carboxylic acid (CAS No. 1171125-32-8) represents a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its structural features and synthetic versatility align with contemporary research priorities, including sustainable chemistry and drug discovery. As interest in imidazole chemistry continues to grow, this compound is poised to remain a focal point for innovation and industrial application.